Cas no 2383001-98-5 (tert-butyl N-(1r,3s)-3-hydroxy-1-methylcyclobutylcarbamate)

• Product Name: tert-butyl N-(1r,3s)-3-hydroxy-1-methylcyclobutylcarbamate
• CAS No: 2383001-98-5
• MF: C₁₀H₁₉NO₃
• MW: 201.26
• MDL: MFCD32869263
• CID: 5096210
• PubChem ID: 58773809
• Update Time: 2026-03-02

tert-butyl N-(1r,3s)-3-hydroxy-1-methylcyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• tert-butyl N-(1r,3s)-3-hydroxy-1-methylcyclobutylcarbamate
• 1-(Boc-amino)-3-hydroxy-1-methylcyclobutane
• 2168025-77-0
• MFCD30830693
• MFCD32869263
• EN300-33236567
• tert-Butyl (3-hydroxy-1-methylcyclobutyl)carbamate
• tert-butyl N-[(1s,3r)-3-hydroxy-1-methylcyclobutyl]carbamate
• trans-1-(Boc-amino)-3-hydroxy-1-methylcyclobutane
• t-Butyl trans-N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• Rel-tert-butyl ((1r,3r)-3-hydroxy-1-methylcyclobutyl)carbamate
• CS-0309892
• Tert-butyltrans-N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• tert-butyl N-[(1r,3s)-3-hydroxy-1-methylcyclobutyl]carbamate
• BS-43739
• SY322937
• SY344186
• Z2982227736
• starbld0032094
• DB-432673
• AKOS032950337
• D95226
• t-Butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• SCHEMBL15306518
• 2383001-98-5
• EN300-37278348
• Rel-tert-butyl ((1s,3s)-3-hydroxy-1-methylcyclobutyl)carbamate
• EN300-1709069
• 3-(Boc-amino)-3-methylcyclobutanol
• D95225
• AT43383
• BS-43715
• TERT-BUTYL CIS-(3-HYDROXY-1-METHYLCYCLOBUTYL)CARBAMATE
• tert-butyl N-(3-hydroxy-1-methylcyclobutyl)carbamate
• 2748604-00-2
• trans-3-(Boc-amino)-3-methylcyclobutanol

• MDL： MFCD32869263
• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(13)11-10(4)5-7(12)6-10/h7,12H,5-6H2,1-4H3,(H,11,13)/t7-,10-
• InChI Key： SWADYQXRAYVLDH-GVJMRKKJSA-N
• SMILES： C1[C@@](NC(OC(C)(C)C)=O)(C)C[C@H]1O

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1r,3s)-3-hydroxy-1-methylcyclobutylcarbamate

Professional Introduction to Tert-butyl N-(1R,3S)-3-Hydroxy-1-Methylcyclobutylcarbamate (CAS No. 2383001-98-5)

Tert-butyl N-(1R,3S)-3-hydroxy-1-methylcyclobutylcarbamate, identified by its CAS number 2383001-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its cyclobutyl backbone and specific stereocenters, make it a promising candidate for further exploration in drug discovery and development.

The< strong>tert-butyl group attached to the carbamate moiety enhances the stability and lipophilicity of the compound, making it an attractive scaffold for designing novel therapeutic agents. Additionally, the presence of a< strong>3-hydroxy-1-methylcyclobutyl group introduces a chiral center at the 1-position and an hydroxyl functional group at the 3-position, which can be exploited for selective interactions with biological targets. These structural attributes have positioned this compound as a key intermediate in the synthesis of complex molecules with potential pharmacological activity.

In recent years, there has been a growing interest in the development of carbamate-based drugs due to their favorable pharmacokinetic properties and minimal toxicity profiles. The< strong>N-(1R,3S)-3-hydroxy-1-methylcyclobutylcarbamate structure has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain management. These findings have prompted researchers to explore its utility in developing novel anti-inflammatory and analgesic agents.

The stereochemistry of< strong>Tert-butyl N-(1R,3S)-3-hydroxy-1-methylcyclobutylcarbamate is particularly noteworthy, as the (1R,3S) configuration plays a crucial role in determining its biological activity. The 1R stereocenter interacts with specific binding pockets on target proteins, while the 3S configuration influences the overall shape and electronic properties of the molecule. This precise stereochemical arrangement has been leveraged to design highly selective inhibitors with reduced off-target effects. Such selectivity is critical for improving therapeutic efficacy while minimizing side effects.

Advances in synthetic methodologies have enabled the efficient preparation of< strong>Tert-butyl N-(1R,3S)-3-hydroxy-1-methylcyclobutylcarbamate and its derivatives. Modern techniques such as asymmetric catalysis and chiral resolution have allowed chemists to obtain enantiomerically pure forms of this compound with high yields. These synthetic advancements have facilitated further structural modifications and functionalizations, expanding the chemical space available for drug discovery. Moreover, computational modeling and molecular dynamics simulations have been employed to predict the binding interactions between this compound and potential biological targets, providing valuable insights into its mechanism of action.

The< strong>CAS number 2383001-98-5 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized nomenclature system is essential for maintaining consistency across scientific literature and regulatory submissions. Researchers utilizing this compound can rely on its CAS number to access detailed chemical information, including spectral data, physical properties, and safety guidelines.

In conclusion,< strong>Tert-butyl N-(1R,3S)-3-hydroxy-1-methylcyclobutylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a valuable building block for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a key intermediate in drug discovery programs. As synthetic methodologies continue to evolve, further exploration of derivatives will likely yield innovative treatments targeting various diseases.